5-Benzoyl-1-methyl-1h-pyrrole-2-carboxylic acid

• Molecular Formula: C13H11NO3
• Molecular Weight: 229.23 g/mol
• IUPAC Name: 5-benzoyl-1-methylpyrrole-2-carboxylic acid
• InChI: InChI=1S/C13H11NO3/c1-14-10(7-8-11(14)13(16)17)12(15)9-5-3-2-4-6-9/h2-8H,1H3,(H,16,17)
• InChI Key: MBIFMFCBGOHELA-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=C1C(=O)O)C(=O)C2=CC=CC=C2

Description

5-Benzoyl-1-methyl-1h-pyrrole-2-carboxylic acid is a useful research compound. Its molecular formula is C13H11NO3 and its molecular weight is 229.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Methyl 1-methyl-5-benzoylpyrrole-2-carboxylate (0.78 g.) was heated on a steam bath for 1 hour with 40 ml. of 1 N sodium hydroxide and 20 ml. of methanol. The reaction mixture was cooled to room temperature, extracted with ether, made acid with conc. hydrochloric acid and 1-methyl-5-benzoylpyrrole-2-carboxylic acid recovered by filtration (0.47 g., m.p. 178°-181° C.). Recrystallization from acetone/hexane afforded product for analysis (0.34 g., m.p. 178°-180° C.).

Synthesis routes and methods II

Procedure details